N,N-Diallylformamide
Overview
Description
N,N-Diallylformamide is a chemical compound with the linear formula C7H11NO . It is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of N,N-Diallylformamide consists of a carbon backbone with a molecular weight of 125.172 . The exact mass is 125.084064 g/mol .Scientific Research Applications
Synthesis of Biologically Active Agents : N,N-Diallylformamide is used in the synthesis of mono- and dibrominated oligothiophenes. These derivatives are known to be potent biologically active agents (Bäuerle et al., 1993).
Reagent in Organic Synthesis : N,N-Dimethylformamide, a related compound, is a multipurpose reagent used for delivering H, C, N, and O atoms in the synthesis of various compounds (Le Bras & Muzart, 2018).
Roles in Organic Chemistry : Beyond its use as a solvent, N,N-Dimethylformamide can also function as a reagent, catalyst, and stabilizer in organic chemical transformations (Heravi et al., 2018).
Superabsorbent Hydrogel Synthesis : N,N-Dimethylformamide is utilized in the creation of superabsorbent hydrogels for the removal of anionic dyes from water (Patel & Patel, 2013).
Chemoprevention Research : Research on diallyl sulfide, a derivative of N,N-Diallylformamide, has shown its potential in preventing cancer, specifically in inhibiting tumorigenicity induced by N-nitrosomethylbenzylamine in rats (Wargovich et al., 1988).
Toxicological Studies : Studies have been conducted on the toxic effects of N,N-Dimethylformamide, revealing its impact on reproductive functions and liver toxicity in humans and animals (Yu Su-fan, 2008), (Lin Xu et al., 2020).
Pervaporation Separation in Industry : N,N-dimethylformamide is used in pervaporation separation processes for recycling industrial solvents and in the fabrication of polyacrylonitrile fibers (Zhang et al., 2021).
Investigations in Nuclear Magnetic Resonance : The compound has been studied using nuclear magnetic resonance to investigate ion-solvent interactions in solutions containing N,N-dimethylformamide (Fujikura & Rode, 1982).
properties
IUPAC Name |
N,N-bis(prop-2-enyl)formamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-3-5-8(7-9)6-4-2/h3-4,7H,1-2,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVVVRVRQWUMYNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN(CC=C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80289114 |
Source
|
| Record name | N,N-Diallylformamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80289114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Diallylformamide | |
CAS RN |
18889-09-3 |
Source
|
| Record name | NSC59281 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59281 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N,N-Diallylformamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80289114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N-Diallylformamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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